Cas no 2680819-35-4 (benzyl N-[cyano(thiophen-3-yl)methyl]carbamate)

• Product Name: benzyl N-[cyano(thiophen-3-yl)methyl]carbamate
• CAS No: 2680819-35-4
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 5853616
• PubChem ID: 165909911
• Update Time: 2025-10-31

benzyl N-[cyano(thiophen-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680819-35-4
• EN300-28283748
• benzyl N-[cyano(thiophen-3-yl)methyl]carbamate

• Inchi： 1S/C14H12N2O2S/c15-8-13(12-6-7-19-10-12)16-14(17)18-9-11-4-2-1-3-5-11/h1-7,10,13H,9H2,(H,16,17)
• InChI Key： UENLVHBGRJFLIL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.4Ų

Additional information on benzyl N-[cyano(thiophen-3-yl)methyl]carbamate

Introduction to Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate (CAS No. 2680819-35-4)

Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate, with the chemical identifier CAS No. 2680819-35-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a cyano-substituted thiophene ring. The presence of these functional groups imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, particularly those substituted with cyano or other electron-withdrawing groups, have been extensively studied for their potential in developing antimicrobial, antiviral, and anticancer agents. The incorporation of a cyano group into the thiophene ring enhances its electronic properties, thereby influencing its interactions with biological targets.

The carbamate functional group in Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate serves as a versatile handle for further chemical modifications. Carbamates are known for their stability under various reaction conditions and their ability to participate in nucleophilic substitution reactions, making them ideal for constructing complex molecular architectures. This property has been leveraged in the development of novel drug candidates where precise control over functional group transformations is crucial.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The thiophene ring and the cyano group in Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate can be designed to interact with specific pockets on kinase active sites, leading to the development of potent and selective inhibitors.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing kinase inhibitors. By systematically varying the substituents on the thiophene ring and the carbamate moiety, researchers can fine-tune the binding affinity and selectivity of their compounds. The cyano group, in particular, has been shown to enhance binding interactions by forming hydrogen bonds or participating in π-stacking interactions with amino acid residues in the kinase active site.

The benzyl group in Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate also contributes to the overall pharmacological profile of the compound. Benzyl groups are often used in medicinal chemistry due to their ability to improve solubility and metabolic stability. Additionally, they can serve as a protecting group for more reactive functionalities during synthetic transformations.

In addition to its applications in kinase inhibition, Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate has shown promise in other therapeutic areas. For instance, its structural motifs have been explored in the development of antimicrobial agents. The combination of a thiophene ring and a carbamate moiety has been found to exhibit activity against Gram-positive bacteria by interfering with essential bacterial enzymes or metabolic pathways.

The synthesis of Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of cyanothiophene derivatives with benzoyl chloride followed by nucleophilic substitution with an amine derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones.

The growing interest in this compound underscores its significance as a building block in pharmaceutical research. As new methodologies emerge for drug discovery and development, compounds like Benzyl N-[cyano(thiophen-3-yl)methyl]carbamate will continue to play a crucial role in generating novel therapeutic agents that address unmet medical needs.